Cas no 87981-12-2 (Benzenamine, 4-(diethylphosphino)-N-ethyl-)
87981-12-2 structure
Product Name:Benzenamine, 4-(diethylphosphino)-N-ethyl-
CAS No:87981-12-2
MF:C12H20NP
MW:209.267663955688
CID:649618
PubChem ID:23414296
Update Time:2025-04-19
Benzenamine, 4-(diethylphosphino)-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(diethylphosphino)-N-ethyl-
- 4-diethylphosphanyl-N-ethylaniline
- DTXSID40633654
- 4-(Diethylphosphanyl)-N-ethylaniline
- 87981-12-2
-
- Inchi: 1S/C12H20NP/c1-4-13-11-7-9-12(10-8-11)14(5-2)6-3/h7-10,13H,4-6H2,1-3H3
- InChI Key: KVZNZGKLPDXDKY-UHFFFAOYSA-N
- SMILES: P(CC)(CC)C1C=CC(=CC=1)NCC
Computed Properties
- Exact Mass: 209.133336640g/mol
- Monoisotopic Mass: 209.133336640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12Ų
Benzenamine, 4-(diethylphosphino)-N-ethyl- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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